Cas no 850414-54-9 (1-(6-bromopyridin-2-yl)cyclobutan-1-amine)

• Product Name: 1-(6-bromopyridin-2-yl)cyclobutan-1-amine
• CAS No: 850414-54-9
• MF: C₉H₁₁BrN₂
• MW: 227.101041078568
• MDL: MFCD18258992
• CID: 4228000
• PubChem ID: 86044247
• Update Time: 2025-06-09

1-(6-bromopyridin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 1-(6-bromo-2-pyridinyl)-
• 1-(6-bromopyridin-2-yl)cyclobutan-1-amine
• 1-(6-Bromopyridin-2-yl)cyclobutanamine
• EN300-1910607
• 850414-54-9
• AKOS025148684

• MDL： MFCD18258992
• Inchi： 1S/C9H11BrN2/c10-8-4-1-3-7(12-8)9(11)5-2-6-9/h1,3-4H,2,5-6,11H2
• InChI Key： INABNGYGXWYYHU-UHFFFAOYSA-N
• SMILES： C1(C2=NC(Br)=CC=C2)(N)CCC1

Computed Properties

• Exact Mass: 226.01056Da
• Monoisotopic Mass: 226.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-bromopyridin-2-yl)cyclobutan-1-amine

Professional Introduction to 1-(6-bromopyridin-2-yl)cyclobutan-1-amine (CAS No. 850414-54-9)

1-(6-bromopyridin-2-yl)cyclobutan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 850414-54-9, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of this compound incorporates a brominated pyridine ring and a cyclobutane amine moiety, which together contribute to its distinct chemical behavior and reactivity.

The bromopyridine moiety in 1-(6-bromopyridin-2-yl)cyclobutan-1-amine is a key feature that enhances its utility in synthetic chemistry. Bromopyridines are known for their ability to participate in various chemical transformations, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. The presence of the bromine atom makes this compound a valuable intermediate in the preparation of more sophisticated pharmacophores. In recent years, there has been a growing interest in brominated heterocycles due to their role in developing novel therapeutic agents.

The cyclobutane amine component of the compound adds another layer of complexity and functionality. Cyclobutane rings are often incorporated into drug molecules to improve metabolic stability and binding affinity. The amine group provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets. This combination of structural features makes 1-(6-bromopyridin-2-yl)cyclobutan-1-amine a versatile building block in medicinal chemistry.

Recent research has highlighted the importance of 1-(6-bromopyridin-2-yl)cyclobutan-1-amine in the development of new drugs. Studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating various types of cancer and inflammatory diseases. The bromopyridine moiety can be easily modified through palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents that enhance biological activity. For instance, researchers have successfully used this compound to develop novel inhibitors targeting tyrosine kinases, which play a crucial role in cell signaling pathways.

Another area where 1-(6-bromopyridin-2-yl)cyclobutan-1-amine has shown promise is in the field of antiviral drug discovery. The structural features of this compound allow it to interact with viral enzymes, inhibiting their function and thereby preventing viral replication. Preliminary studies have indicated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses. This finding underscores the importance of heterocyclic compounds like bromopyridines in developing next-generation antiviral agents.

The synthesis of 1-(6-bromopyridin-2-yl)cyclobutan-1-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the bromopyridine precursor, followed by cycloaddition reactions to form the cyclobutane ring. Subsequent functionalization steps introduce the amine group, finalizing the structure of the compound. Advanced techniques such as transition metal catalysis and flow chemistry have been employed to optimize these synthetic routes, improving yield and efficiency.

In conclusion, 1-(6-bromopyridin-2-yl)cyclobutan-1-amine (CAS No. 850414-54-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, including the bromopyridine and cyclobutane amine moieties, make it a valuable intermediate for synthesizing biologically active molecules. Recent advancements in synthetic methodologies have further enhanced its utility, paving the way for new therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is expected to grow even further.